Cas no 91905-82-7 (1-(2,5-Dimethoxy-3,4,6-trimethylphenyl)ethan-1-ol)

• Product name: 1-(2,5-Dimethoxy-3,4,6-trimethylphenyl)ethan-1-ol
• CAS No: 91905-82-7
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 997610
• PubChem ID: 297384

1-(2,5-Dimethoxy-3,4,6-trimethylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Dimethoxy-3,4,6-trimethylphenyl)ethan-1-ol
• 91905-82-7
• NSC168512
• DTXSID30304962
• NSC-168512

• Inchi： InChI=1S/C13H20O3/c1-7-8(2)13(16-6)11(10(4)14)9(3)12(7)15-5/h10,14H,1-6H3
• InChI Key： ZCHVFWGTVUFNCR-UHFFFAOYSA-N
• SMILES： CC1=C(C(=C(C(=C1OC)C)C(C)O)OC)C

Computed Properties

• Exact Mass: 224.14124450g/mol
• Monoisotopic Mass: 224.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.7Ų